Cas no 326003-46-7 (Maleimide-PEG12-NHS ester)

Maleimide-PEG12-NHS ester structure

Product Name:Maleimide-PEG12-NHS ester

CAS No:326003-46-7

MF:C₃₈H₆₃N₃O₁₉

MW:865.915533304214

MDL:MFCD11041160

CID:2089082

PubChem ID:51340947

Update Time:2024-10-31

Maleimide-PEG12-NHS ester Chemical and Physical Properties

Names and Identifiers

- Maleimide-NH-PEG24-CH2CH2COONHS Ester
- LWNZLSLPQXOOAO-UHFFFAOYSA-N
- 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[[3-(2,5-dioxo-2,5-dihydro- pyrrol-1-yl)propionylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
- 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2
- Maleimide-PEG12-NHS ester
- 326003-46-7
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- Mal-amido-PEG12-NHS
- 2101722-60-3
- BP-22217
- Alpha-Maleimidopropionyl-Omega-succinimidyl-12(ethylene glycol)
- MFCD11041148
- CS-0115367
- Maleimide-PEG12-succinimidyl ester
- J-007672
- SCHEMBL14675005
- 1-Maleinimido-3-oxo-7,10,13,16,19,22,25,28,31,34,37,40-dodecaoxa-4-azatritetracontan-43-oic acid succinimidyl ester
- AS-71553
- Mal-amido-PEG12-NHS ester
- O-succiniMidyl-12(ethylene glycol)
- 3-(2-Maleimidoethylcarbamoyl)(peg12)propionic acid N-hydroxysuccinimide ester
- 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)propionylamino]-ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
- HY-140977
- AKOS030213483
- BJD72260
- 756525-92-5
- D84652
- alpha-[2-[[3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethyl]-omega-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropoxy]poly(oxy-1,2-ethanediyl)
- 2,5-dioxopyrrolidin-1-yl 1-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oate
- Mal-amido-PEG12 NHS ester
- A-MaleiMidopropionyl-
- DA-75257
- MDL： MFCD11041160
- Inchi： 1S/C38H63N3O19/c42-33(5-8-40-34(43)1-2-35(40)44)39-7-10-49-12-14-51-16-18-53-20-22-55-24-26-57-28-30-59-32-31-58-29-27-56-25-23-54-21-19-52-17-15-50-13-11-48-9-6-38(47)60-41-36(45)3-4-37(41)46/h1-2H,3-32H2,(H,39,42)
- InChI Key： LWNZLSLPQXOOAO-UHFFFAOYSA-N
- SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

Exact Mass: 865.40557679g/mol
Monoisotopic Mass: 865.40557679g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 19
Heavy Atom Count: 60
Rotatable Bond Count: 44
Complexity: 1190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 241
XLogP3: -4.1

Maleimide-PEG12-NHS ester Pricemore >>

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